N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide

• IUPAC Name: N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide
• InChI: InChI=1S/C18H22N2O3S/c1-2-24(22,23)20-12-10-15(11-13-20)19-18(21)17-9-5-7-14-6-3-4-8-16(14)17/h3-9,15H,2,10-13H2,1H3,(H,19,21)
• InChI Key: RQJNRYFELYGAFO-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(CC1)NC(=O)C2=CC=CC3=CC=CC=C32
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide, also known as the compound ESN, is a synthetic compound that has been extensively studied for its potential therapeutic applications. ESN belongs to the class of compounds known as positive allosteric modulators (PAMs), which have been shown to enhance the activity of certain neurotransmitter receptors in the brain. In

Mechanism of Action

ESN works by binding to a specific site on N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide surface of certain neurotransmitter receptors in N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide brain, known as N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide allosteric site. This binding enhances N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide activity of N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide receptor, leading to an increase in N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide amount of neurotransmitter released into N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide synapse. This increased neurotransmitter activity has been shown to improve cognitive function in animal models of Alzheimer's disease.
Biochemical and Physiological Effects:
ESN has been shown to have a number of biochemical and physiological effects in animal models. In addition to its effects on cognitive function, ESN has been shown to increase N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide release of certain hormones, such as oxytocin and prolactin, which are involved in social behavior and bonding. ESN has also been shown to have anti-inflammatory effects, which may be beneficial in N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide treatment of certain inflammatory diseases.

Advantages and Limitations for Lab Experiments

ESN has a number of advantages for use in lab experiments. It is a highly specific compound that binds to a specific site on neurotransmitter receptors, which allows for precise control of its effects. Additionally, ESN has been shown to have a good safety profile in animal models, which makes it a promising candidate for furN-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamider research. However, N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide synN-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamidesis of ESN is a complex process that requires specialized equipment and expertise, which may limit its widespread use in lab experiments.

Future Directions

There are a number of future directions for research on ESN. One area of research is in N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide development of new PAMs that are more potent and selective than ESN. Additionally, N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamidere is interest in exploring N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide potential N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamiderapeutic applications of ESN in oN-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamider areas, such as N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide treatment of anxiety disorders and depression. Finally, N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamidere is a need for furN-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamider research on N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide safety and efficacy of ESN in human clinical trials.

Synthesis Methods

The synN-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamidesis of ESN involves a series of chemical reactions that begin with N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide reaction of naphthalene-1-carboxylic acid with thionyl chloride to form naphthalene-1-carbonyl chloride. The resulting compound is N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamiden reacted with N-(1-ethylsulfonylpiperidin-4-yl)amine to form ESN. The synN-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamidesis of ESN is a complex process that requires a high degree of expertise and specialized equipment.

Scientific Research Applications

ESN has been N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide subject of extensive scientific research due to its potential N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamiderapeutic applications. One of N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide most promising areas of research for ESN is in N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide treatment of cognitive disorders such as Alzheimer's disease. ESN has been shown to enhance N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide activity of certain neurotransmitter receptors in N-(1-ethylsulfonylpiperidin-4-yl)naphthalene-1-carboxamide brain, which may improve cognitive function in patients with Alzheimer's disease.